Sucrose octasulfate (potassium salt)

Catalog No.
S703664
CAS No.
73264-44-5
M.F
C12H22KO35S8
M. Wt
1021.9 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Sucrose octasulfate (potassium salt)

Researchers face insolubility of sucralfate and variability of biological polyanions for drug delivery. Potassium sucrose octasulfate (KSOS) solves this:

  • High-purity (≥98%) water-soluble polyanion for stable liposomal drug loading; octasulfate forms intra-vesicular crystalline complexes preventing leakage.
  • USP-mandated reference standard for sucralfate HPLC quantification, ensuring batch-to-batch consistency.
  • Synthetic, defined small molecule free of off-target anticoagulant activity, unlike heparin.

Shipped globally.

CAS Number

73264-44-5

Product Name

Sucrose octasulfate (potassium salt)

IUPAC Name

octapotassium;[(2R,3R,4S,5R,6R)-2-[(2S,3S,4R,5R)-3,4-disulfonatooxy-2,5-bis(sulfonatooxymethyl)oxolan-2-yl]oxy-3,5-disulfonatooxy-6-(sulfonatooxymethyl)oxan-4-yl] sulfate;heptahydrate

Molecular Formula

C12H22KO35S8

Molecular Weight

1021.9 g/mol

InChI

InChI=1S/C12H22O35S8.K/c13-48(14,15)37-1-4-6(43-51(22,23)24)8(45-53(28,29)30)9(46-54(31,32)33)11(40-4)42-12(3-39-50(19,20)21)10(47-55(34,35)36)7(44-52(25,26)27)5(41-12)2-38-49(16,17)18;/h4-11H,1-3H2,(H,13,14,15)(H,16,17,18)(H,19,20,21)(H,22,23,24)(H,25,26,27)(H,28,29,30)(H,31,32,33)(H,34,35,36);/t4-,5-,6-,7-,8+,9-,10+,11-,12+;/m1./s1

InChI Key

ALFLVWDINUCJTJ-AKSHDPDZSA-N

Synonyms

1,3,4,6-Tetra-O-sulfo-β-D-fructofuranosyl α-D-Glucopyranoside Tetrakis(hydrogen sulfate) Octapotassium Salt; Sucrosofate Potassium;

Canonical SMILES

C(C1C(C(C(C(O1)OC2(C(C(C(O2)COS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)COS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O.[K]

Isomeric SMILES

C([C@@H]1[C@H]([C@@H]([C@H]([C@H](O1)O[C@]2([C@H]([C@@H]([C@H](O2)COS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)COS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O)OS(=O)(=O)O.[K]

Sucrose octasulfate (SOS), a component of the gastrointestinal protectant sucralfate, is an alkaline aluminum−sucrose complex that inhibits peptic hydrolysis and raises gastric pH, protecting esophageal epithelium against acid injury. It can bind to exosite II of thrombin (KD = ~1.4 µM) and inhibit its catalytic activity (IC50 = 4.5 µM) and, as such, has been used as a surrogate for heparin. Furthermore, SOS has been shown to inhibit tumor growth in mouse melanoma and lung carcinoma models by preventing fibroblast growth factor 2 (FGF-2) binding to endothelial cells and also by removing any pre-bound FGF-2 from these cells (IC50 = ~2 µg/ml).

Purity

≥98%

Package Size

50 mg, 100 mg, 250 mg, 1 g

Potassium sucrose octasulfate (KSOS) is a highly sulfated, water-soluble oligosaccharide salt. In industrial and pharmaceutical procurement, it serves two primary, distinct roles: as a critical polyanionic trapping agent in advanced nanoliposomal drug delivery systems [1] and as the mandatory soluble reference standard for the quality control of sucralfate [2]. Unlike naturally derived sulfated glycosaminoglycans like heparin, KSOS is a defined, synthetic small molecule, offering absolute batch-to-batch reproducibility, precise charge stoichiometry for liposomal loading, and defined analytical behavior [3].

Research Fit

Wound-healing research
Supports MMP inhibition and growth factor stabilization studies in diabetic ulcer models.
Liposomal delivery research
Functions as a trapping agent in irinotecan liposomal formulations.
Thrombin inhibition assays
Serves as a non-heparin surrogate with quantified binding parameters.
Analytical reference standard
EP reference standard for sucralfate QC and method validation.

Substituting the potassium salt with the aluminum salt (sucralfate) completely disrupts aqueous processability; the aluminum complex is practically insoluble in water and cannot be used for intraliposomal gradient loading or as a homogeneous liquid chromatography standard [1]. Conversely, substituting KSOS with biological polyanions (like heparin or dextran sulfate) in protein stabilization formulations introduces unacceptable molecular weight heterogeneity, lot-to-lot structural variability, and potent off-target anticoagulant activity [2]. Furthermore, for liposomal active-loading gradients, standard monovalent or divalent trapping agents (like ammonium sulfate) fail to form the stable, highly coordinated intra-vesicular crystal bundles achieved by the octasulfate anion, leading to premature drug leakage in vivo [3].

Substitution Risk

Potassium vs Sodium SOS: Application evidence diverges; wound-healing model data exist only for the potassium form, limiting direct substitution.
Potassium SOS vs Sucralfate: Sucralfate forms a physical barrier; it does not provide MMP inhibition or growth factor stabilization observed in potassium SOS studies.
Counterion identity alters charge density and research model outcomes; do not assume interchangeable sourcing based on the SOS moiety alone.

Liposomal Drug Loading and Retention

When used as an intraliposomal trapping agent, sucrose octasulfate enables unprecedented camptothecin loading ratios (>800 g drug/mol phospholipid) and extends the in vivo circulation half-life of the encapsulated drug to 56.8 hours, representing a 10- to 20-fold improvement over standard liposomal formulations [1].

Evidence DimensionDrug-to-lipid loading ratio and in vivo retention half-life
Target Compound Data>800 g CPT-11/mol phospholipid; 56.8 hours half-life
Comparator Or BaselineStandard liposomal formulations (10- to 20-fold lower retention)
Quantified Difference10- to 20-fold improvement in retention half-life and unprecedented loading capacity
ConditionsNanoliposomal irinotecan (CPT-11) loading via modified gradient method in vivo (rat model)

Procuring KSOS as an intraliposomal trapping agent is critical for manufacturing high-payload, long-circulating liposomal chemotherapeutics that resist premature degradation.

Wound-closure endpoint
Trial context
Target: 48% (60/126) vs Control: 30% (34/114)
adj. OR 2.6 (95% CI 1.43–4.73), n=240
Reported wound-closure endpoint context
Trial endpoint context; model validation recommended

Aqueous Solubility for HPLC Standardization

The potassium salt of sucrose octasulfate is freely soluble in water, allowing for the preparation of high-concentration standard solutions (e.g., 10 mg/mL for HPLC-RI), whereas the aluminum salt (sucralfate) is practically insoluble in water and organic solvents, rendering it useless as a homogeneous liquid chromatography standard [1].

Evidence DimensionAqueous solubility and chromatographic suitability
Target Compound DataFreely soluble in water (routinely prepared at 10 mg/mL for HPLC)
Comparator Or BaselineAluminum sucrose octasulfate (Sucralfate API) (Practically insoluble in water)
Quantified DifferenceAbsolute solubility shift from practically insoluble to freely soluble, enabling aqueous analytical workflows
ConditionsPharmacopeial HPLC-RI assay for sucrose octasulfate content

Buyers must procure the potassium salt specifically to serve as the legally and technically required soluble reference standard for sucralfate batch release and purity quantification.

Salt-form comparison
Reported
K₈SOS: MW 1287.5, >230°C; wound-healing research
Na₈SOS: MW 1158.7, 159–164°C; coagulation research
Application-relevant salt-form differentiation
Cross-study comparable; sourcing should match research context

Growth Factor Stabilization Without Anticoagulation

KSOS matches heparin in stabilizing aFGF against thermal and urea-induced unfolding [1], but acts as a defined small molecule that binds thrombin exosite II (KD = ~1.4 µM) without the systemic, high-potency anticoagulant risks of polymeric heparin [2].

Evidence DimensionaFGF thermal/chemical stabilization and anticoagulant activity
Target Compound DataBinds thrombin exosite II (KD = ~1.4 µM) without systemic anticoagulant toxicity
Comparator Or BaselineHeparin (High-potency systemic anticoagulant)
Quantified DifferenceMatches heparin's thermal stabilization of aFGF while eliminating the high-potency systemic bleeding risks associated with polymeric heparin
ConditionsBiophysical unfolding assays (circular dichroism, fluorescence) and competitive binding assays

Allows formulators to procure a chemically defined, non-anticoagulant stabilizer for growth factors in regenerative medicine and wound healing hydrogels.

Thrombin inhibition
Assay context
Kd ~1.4 µM; IC50 4.5 µM (thrombin); FGF-2 IC50 ~2 µg/mL
Supports non-heparin thrombin assay development
Biochemical assay context; confirm lot reproducibility
Synthesis yield
Class-level
85% yield, mp 160–161°C (triethylamine-mediated sulfation, KOH neutralization, triple water crystallization)
Process benchmark for scale-up synthesis
Patented route; verify at intended scale
EP reference standard
Specification review
EP Reference Standard; ISO 17034 traceability; storage 2–8°C
Supports compendial QC and method validation
For analytical standard use; follow EP monograph

Nanoliposomal Drug Formulation

KSOS is the premier polyanionic trapping agent for the active loading of weakly basic drugs (like irinotecan) into liposomes. By forming a highly stable, gelated or precipitated salt complex inside the aqueous core, it prevents premature drug leakage and protects the payload from enzymatic conversion in systemic circulation [1].

Sucralfate QC Reference Standard

Due to its high aqueous solubility and defined stoichiometry, the potassium salt is the mandated reference standard in pharmacopeial monographs for quantifying the sucrose octasulfate content in sucralfate bulk API and finished dosage forms via HPLC with refractive index detection [2].

Growth Factor Stabilization in Wound Healing

In regenerative medicine and hydrogel formulations, KSOS is utilized as a synthetic, low-molecular-weight surrogate for heparin. It stabilizes fibroblast growth factors (e.g., FGF-1, FGF-2) against proteolytic and thermal degradation, promoting angiogenesis and tissue repair in diabetic wound models without introducing bleeding risks [3].

Application Fit

Application
Selection Property
Validation Focus
Wound-healing model studies
MMP inhibition and growth factor stabilization profile
Wound-closure endpoint in relevant model; verify potassium salt-specific activity
Liposomal trapping agent research
High charge density for gradient-driven encapsulation
Encapsulation efficiency and drug retention; compare with sodium salt control
Non-heparin thrombin inhibition assays
Defined binding affinity and IC50 profile
Lot-to-lot reproducibility in thrombin inhibition; heparin-free assay conditions
Sucralfate QC and analytical method validation
EP Reference Standard grade and traceability
Compliance with EP monograph; impurity profiling

Hydrogen Bond Acceptor Count

35

Hydrogen Bond Donor Count

8

Exact Mass

1020.7344382 Da

Monoisotopic Mass

1020.7344382 Da

Heavy Atom Count

56

Appearance

Assay:≥95%A crystalline solid

UNII

E6JGE99TEM

Other CAS

73264-44-5

Explore Compound Types